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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920

Essential Safety and Handling Guide for 5-
Morpholino-2-nitrophenol

Disclaimer: This document provides safety and handling guidelines for 5-Morpholino-2-
nitrophenol based on the available data for the closely related and hazardous compound, 2-
nitrophenol. Due to the structural similarity, it is prudent to handle 5-Morpholino-2-nitrophenol
with the same precautions as 2-nitrophenol in the absence of specific data. These
recommendations are intended for researchers, scientists, and drug development
professionals. Always consult your institution's safety office and the most current Safety Data
Sheet (SDS) if one becomes available.

Immediate Safety and Logistical Information

5-Morpholino-2-nitrophenol is a chemical compound that, based on its structural analog 2-
nitrophenol, should be handled with care. 2-Nitrophenol is classified as harmful if swallowed, in
contact with skin, or if inhaled.[1][2] It can cause skin and eye irritation.[3][4] Absorption into the
body may lead to the formation of methemoglobin, which can cause cyanosis, with a possible
delayed onset of 2 to 4 hours or more.[1][5] It is also considered very toxic to aquatic life with
long-lasting effects.[1][6]

Emergency Procedures:
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 In case of skin contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water or shower. Consult a physician.[1]

 In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and

easy to do so. Continue rinsing.[7]

« If inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.

Oxygen may be administered if necessary. Call a physician immediately.[1][7]

« If swallowed: Rinse mouth with water. Immediately make the victim drink water (two glasses

at most). Consult a physician.[1] Do NOT induce vomiting.[7]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 5-Morpholino-2-

nitrophenol. The following table summarizes the recommended PPE based on the hazards of

2-nitrophenol.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[3]

To protect against splashes
and dust that can cause

serious eye irritation.[3][4]

Hand Protection

Chemical-resistant gloves.[8]
[9] Nitrile rubber gloves are a
common recommendation for

handling chemicals.[10]

To prevent skin contact, as the
substance is harmful upon

dermal absorption.[1][2]

Body Protection

Wear suitable protective
clothing, such as a lab coat or
a chemical-resistant apron.[9]
[10]

To protect against skin
exposure and contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][7] If dusts are
generated, respiratory

protection is required.[1]

To prevent inhalation of

harmful dust or vapors.[1][2]
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Operational and Disposal Plans

Handling and Storage:

o Handling: Work under a chemical fume hood.[1] Avoid inhalation of the substance.[1] Avoid
contact with skin and eyes.[4][5] Do not eat, drink, or smoke when using this product.[1][7]
Wash hands thoroughly after handling.[1][7]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1][7] The
substance may be light-sensitive.[1] Store locked up or in an area accessible only to
qualified or authorized personnel.[1]

Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][7]

¢ Do not let the product enter drains.[1][5]

e Leave chemicals in their original containers and do not mix with other waste.[1] Handle
uncleaned containers as you would the product itself.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of 5-
Morpholino-2-nitrophenol in a laboratory setting.
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Experimental Workflow for Handling 5-Morpholino-2-nitrophenol

Preparation

Review Safety Data Sheet (SDS)
(or analogous compound data)

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

;

Prepare work area
(Chemical Fume Hood)

Handling

Weigh/measure compound
in fume hood

:

Perform experimental procedure

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in
approved containers

:

Remove PPE

;

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 5-Morpholino-2-nitrophenol.
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Hazard Data Summary for 2-Nitrophenol (Analog)

The following table summarizes key hazard information for 2-nitrophenol, which should be
considered as a conservative estimate for 5-Morpholino-2-nitrophenol.

Hazard Classification Statement Reference
Acute Toxicity (Oral) Harmful if swallowed. [1][2]
Acute Toxicity (Dermal) Harmful in contact with skin. [11[2]
Acute Toxicity (Inhalation) Harmful if inhaled. [1112]
Skin Corrosion/Irritation Causes skin irritation. [31[4]
Serious Eye Damage/Irritation Causes serious eye irritation. [3114]

] o Very toxic to aquatic life with
Aquatic Toxicity ] [1][6]
long lasting effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. SAFE CHEMICAL HANDLING PROTECTION PPE KIT [wilhelmsen.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-
Morpholino-2-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070920#personal-protective-equipment-for-handling-
5-morpholino-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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